Cas no 172657-42-0 (thiophen-3-amine hemioxalate)

• Product Name: thiophen-3-amine hemioxalate
• CAS No: 172657-42-0
• MF: C₁₀H₁₂N₂O₄S₂
• MW: 288.343279838562
• CID: 1355083
• PubChem ID: 86185587
• Update Time: 2025-04-20

thiophen-3-amine hemioxalate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, ethanedioate (2:1)
• thiophen-3-amine hemioxalate
• AMY5250
• 172657-42-0
• bisthiophen-3-amine oxalate
• OXALIC ACID; BIS(THIOPHEN-3-AMINE)
• 3-Thiophenamine hemioxalate, AldrichCPR
• Thiophen-3-amineoxalate(2:1)
• 3-Thiophenamine oxalate
• SY321015
• AKOS026749742
• 3-thiophenamine hemioxalate
• CS-0183285
• 3-Aminothiophene Hemioxalate
• PB41238
• AS-33587
• Thiophen-3-amine oxalate(2:1)
• MFCD27986878

• MDL： MFCD27986878
• Inchi： 1S/2C4H5NS.C2H2O4/c2*5-4-1-2-6-3-4;3-1(4)2(5)6/h2*1-3H,5H2;(H,3,4)(H,5,6)
• InChI Key： OUSJKTMSLPEDLW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)N.S1C=CC(=C1)N.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 288.02396
• Monoisotopic Mass: 288.02384922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183Ų

Experimental Properties

• PSA: 126.64

thiophen-3-amine hemioxalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes